3-(5-Butylthiophen-2-yl)-6-methyl-5H-[1,2]oxazolo[5,4-d]pyrimidin-4-one

• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol
• IUPAC Name: 3-(5-butylthiophen-2-yl)-6-methyl-5H-[1,2]oxazolo[5,4-d]pyrimidin-4-one
• InChI: InChI=1S/C14H15N3O2S/c1-3-4-5-9-6-7-10(20-9)12-11-13(18)15-8(2)16-14(11)19-17-12/h6-7H,3-5H2,1-2H3,(H,15,16,18)
• InChI Key: QBEMYITWBXGDHE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(S1)C2=NOC3=C2C(=O)NC(=N3)C

Description

3-(5-Butylthiophen-2-yl)-6-methyl-5H-[1,2]oxazolo[5,4-d]pyrimidin-4-one: is a heterocyclic compound with an intriguing structure. It belongs to the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds . These types of compounds have diverse medicinal applications, including antimicrobial, antitumor, antidiabetic, anti-Alzheimer’s, anti-inflammatory, and antioxidant properties .

Preparation Methods

Synthetic Routes:: The synthesis of this compound involves several steps. One approach is to construct the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine frameworks. Here are the key steps:

Condensation and Cyclization: Starting from suitable precursors, the compound undergoes condensation and cyclization reactions to form the core heterocyclic rings.

Functional Group Modifications: Further modifications, such as N-methylation or other substitutions, can be introduced to fine-tune the compound’s properties.

Industrial Production:: While specific industrial production methods may not be widely documented, research laboratories typically synthesize these compounds using scalable processes. Optimization for large-scale production would involve cost-effective reagents and efficient reaction conditions.

Chemical Reactions Analysis

Reactions::

Oxidation and Reduction: The compound may undergo oxidation or reduction reactions, leading to the formation of various derivatives.

Substitution Reactions: Substituents on the thiophene and oxazole rings can be replaced by other functional groups.

Cyclization: Intramolecular cyclization reactions play a crucial role in forming the heterocyclic rings.

Common Reagents and Conditions::

Cyclization: Cyclization reactions often use Lewis acids or bases as catalysts.

Substitution: Substitution reactions may involve nucleophiles (e.g., amines, alkoxides) and electrophiles (e.g., alkyl halides).

Major Products:: The major products depend on the specific synthetic route and reaction conditions. Variations in substituents and regiochemistry lead to diverse derivatives.

Scientific Research Applications

Chemistry::

Medicinal Chemistry: Researchers explore its potential as a drug candidate due to its diverse pharmacological activities.

Materials Science: The compound’s unique structure may find applications in materials science.

Biology and Medicine::

Anticancer Properties: It inhibits CDK2, making it a promising target for cancer treatment.

Cell Cycle Regulation: Investigating its effects on cell cycle progression and apoptosis.

Industry::

Pharmaceuticals: Potential drug development.

Agrochemicals: Pesticides or herbicides.

Mechanism of Action

The compound likely exerts its effects by interacting with specific molecular targets, possibly related to cell cycle regulation or other cellular processes. Further studies are needed to elucidate the precise mechanisms.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, it’s essential to compare this compound with related pyrazolo[3,4-d]pyrimidines and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines. Highlight its unique features and explore how it stands out in terms of biological activity and structural properties.